Cas no 1988-18-7 (naphthalen-2-yl formate)

• Product Name: naphthalen-2-yl formate
• CAS No: 1988-18-7
• MF: C₁₁H₈O₂
• MW: 172.180023193359
• CID: 221541
• PubChem ID: 74807
• Update Time: 2025-04-19

naphthalen-2-yl formate Chemical and Physical Properties

Names and Identifiers

• naphthalen-2-yl formate
• 2-naphthyl formate
• Formic acid 2-naphtyl ester
• 2-Naphthalenyl formate
• 1988-18-7
• M55599SH2U
• SCHEMBL97419
• NS00026471
• 2-Naphthalenol, 2-formate
• 2-Naphthalenol, formate
• EINECS 217-863-6
• DTXSID30173635
• 2-Naphthol, formate

• Inchi： 1S/C11H8O2/c12-8-13-11-6-5-9-3-1-2-4-10(9)7-11/h1-8H
• InChI Key： ZSFLPNDWUWXOGM-UHFFFAOYSA-N
• SMILES： O(C=O)C1=CC=C2C=CC=CC2=C1

Computed Properties

• Exact Mass: 172.05244
• Monoisotopic Mass: 172.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 26.3A^2

Experimental Properties

• Density: 1.188
• Boiling Point: 291.1°C at 760 mmHg
• Flash Point: 117.8°C
• Refractive Index: 1.621
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes